Cas no 444673-98-7 (N-butyl-2-cyano-3-(4-fluorophenyl)prop-2-enamide)

• Product Name: N-butyl-2-cyano-3-(4-fluorophenyl)prop-2-enamide
• CAS No: 444673-98-7
• MF: C₁₄H₁₅FN₂O
• MW: 246.280106782913
• CID: 5453855
• PubChem ID: 6388859
• Update Time: 2025-06-08

N-butyl-2-cyano-3-(4-fluorophenyl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• N-Butyl-2-cyano-3-(4-fluorophenyl)-2-propenamide
• Z44350243
• N-butyl-2-cyano-3-(4-fluorophenyl)prop-2-enamide
• AKOS002952139
• 444673-98-7
• EN300-26575688

• Inchi： 1S/C14H15FN2O/c1-2-3-8-17-14(18)12(10-16)9-11-4-6-13(15)7-5-11/h4-7,9H,2-3,8H2,1H3,(H,17,18)/b12-9-
• InChI Key： MDHZWQPRIRJVQV-XFXZXTDPSA-N
• SMILES： FC1C=CC(=CC=1)/C=C(/C#N)\C(NCCCC)=O

Computed Properties

• Exact Mass: 246.11684127g/mol
• Monoisotopic Mass: 246.11684127g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 52.9Ų

Experimental Properties

• Density: 1.138±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 434.1±45.0 °C(Predicted)
• pka: 12.39±0.46(Predicted)

Additional information on N-butyl-2-cyano-3-(4-fluorophenyl)prop-2-enamide

Introduction to N-butyl-2-cyano-3-(4-fluorophenyl)prop-2-enamide (CAS No. 444673-98-7)

N-butyl-2-cyano-3-(4-fluorophenyl)prop-2-enamide, a compound with the chemical identifier CAS No. 444673-98-7, is a specialized molecule that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study for potential therapeutic applications.

The molecular structure of N-butyl-2-cyano-3-(4-fluorophenyl)prop-2-enamide is characterized by its unique combination of functional groups, which include a cyano group, a butyl chain, and a fluorophenyl moiety. These features contribute to its distinct chemical properties and biological interactions, making it a versatile candidate for further exploration in drug discovery.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. The presence of the cyano group in the molecule suggests potential interactions with biological targets such as enzymes and receptors, which are crucial for therapeutic intervention. Additionally, the fluorine atom in the phenyl ring enhances the compound's lipophilicity and metabolic stability, factors that are often critical for drug efficacy and bioavailability.

One of the most compelling aspects of N-butyl-2-cyano-3-(4-fluorophenyl)prop-2-enamide is its potential role in addressing unmet medical needs. Current research indicates that this compound may have applications in the treatment of inflammatory disorders, neurological conditions, and even certain types of cancer. The fluorine substituent, in particular, has been shown to improve binding affinity to target proteins, a key factor in the design of effective drugs.

Recent studies have demonstrated that derivatives of this compound exhibit significant anti-inflammatory properties by inhibiting key pro-inflammatory cytokines. The mechanism of action involves modulation of signaling pathways such as NF-κB and MAPK, which are central to inflammatory responses. This finding underscores the therapeutic potential of N-butyl-2-cyano-3-(4-fluorophenyl)prop-2-enamide as a lead compound for further development.

The butyl chain in the molecule also contributes to its pharmacological profile by influencing solubility and membrane permeability. This balance is essential for ensuring that the compound can reach its target site within the body effectively. Furthermore, the cyano group may participate in hydrogen bonding interactions with biological targets, enhancing binding specificity.

In vitro studies have shown that N-butyl-2-cyano-3-(4-fluorophenyl)prop-2-enamide exhibits promising activity against various disease models. For instance, preclinical trials have indicated its effectiveness in reducing inflammation and pain associated with arthritis. The compound's ability to interact with multiple biological targets makes it a valuable candidate for developing multi-target drugs, which are increasingly recognized for their ability to provide comprehensive therapeutic benefits.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and transition metal-mediated transformations, have been employed to construct the complex molecular framework efficiently. These synthetic strategies not only highlight the compound's structural complexity but also demonstrate the sophistication of modern chemical synthesis methods.

From a regulatory perspective, the development of new pharmaceutical compounds like N-butyl-2-cyano-3-(4-fluorophenyl)prop-2-enamide must adhere to stringent guidelines to ensure safety and efficacy. Regulatory agencies require comprehensive data on pharmacokinetics, toxicology, and clinical efficacy before approving new drugs for market use. The ongoing research efforts aim to gather this essential information through rigorous preclinical and clinical studies.

The role of computational chemistry and molecular modeling has been instrumental in understanding the behavior of N-butyl-2-cyano-3-(4-fluorophenyl)prop-2-enamide. These tools allow researchers to predict how the compound interacts with biological targets at an atomic level, providing insights into its mechanism of action. Such computational studies are often integral to guiding experimental design and optimizing drug candidates for improved therapeutic outcomes.

The future prospects for N-butyl-2-cyano-3-(4-fluorophenyl)prop-2-enamide are bright, with ongoing research focusing on optimizing its pharmacological properties and exploring new applications. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of laboratory findings into clinical practice. This collaborative approach is crucial for bringing innovative therapies to patients who need them most.

In conclusion, N-butyl-2-cyano-3-(4-fluorophenyl)prop-2-enamide (CAS No. 444673-98-7) represents a significant advancement in pharmaceutical research due to its unique chemical structure and promising biological activities. Its potential applications in treating various diseases make it a valuable asset in the quest for novel therapeutics. As research continues to uncover new insights into its properties and mechanisms of action, this compound is poised to play a crucial role in shaping future medical treatments.